Cas no 123252-97-1 (2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(3-methyl-2-buten-1-yl)oxy]-N-2-pyridinyl-, 1,1-dioxide)

• Product Name: 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(3-methyl-2-buten-1-yl)oxy]-N-2-pyridinyl-, 1,1-dioxide
• CAS No: 123252-97-1
• MF: C₁₈H₁₈ClN₃O₄S₂
• MW: 439.936220645905
• CID: 181402
• PubChem ID: 3078933
• Update Time: 2025-04-19

2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(3-methyl-2-buten-1-yl)oxy]-N-2-pyridinyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,6-chloro-2-methyl-4-[(3-methyl-2-buten-1-yl)oxy]-N-2-pyridinyl-, 1,1-dioxide
• 6-chloro-2-methyl-4-(3-methylbut-2-enoxy)-1,1-dioxo-N-pyridin-2-ylthieno[2,3-e]thiazine-3-carboxamide
• DTXSID90153913
• 123252-97-1
• 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 6-chloro-2-methyl-4-((3-methyl-2-butenyl)oxy)-N-(2-pyridinyl)-, 1,1-dioxide

• Inchi： 1S/C18H18ClN3O4S2/c1-11(2)7-9-26-16-15(18(23)21-14-6-4-5-8-20-14)22(3)28(24,25)12-10-13(19)27-17(12)16/h4-8,10H,9H2,1-3H3,(H,20,21,23)
• InChI Key： NVVWBKQJPSUFLM-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=C(C(NC3C=CC=CN=3)=O)N(C)S2(=O)=O)OC/C=C(\C)/C)S1

Computed Properties

• Exact Mass: 439.04294
• Monoisotopic Mass: 439.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 88.6